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Get Quote

The table below summarizes the core physicochemical and structural data for Yuankanin.

Property Description

IUPAC Name 2-(4-hydroxyphenyl)-7-methoxy-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-
2-yl]oxymethyl]oxan-2-yl]oxychromen-4-one [1]

Molecular
Formula

C₂₇H₃₀O₁₄ [1] [2]

Molecular
Weight

578.5 g/mol [1] [2]

CAS Registry
Number

77099-20-8 [1] [2]

Chemical
Classification

Flavonol glycoside; specifically, a genkwanin-5-bioside [1] [2]

Sugar
Moieties

Composed of xylose and glucose units [2]

Appearance White to off-white solid powder [2]

Solubility Soluble in DMSO [1] [2]

Storage
Conditions

Dry, dark and at 0 - 4°C for short term or -20°C for long term [1]

Canonical
SMILES

COC1=CC2=C(C(=C1)OC3C(C(C(C(O3)COC4C(C(C(CO4)O)O)O)O)O)O)C(=O)C=C(O2)C5=CC=C(C=C5)O
[1]
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Yuankanin has been identified in several plant species within the Thymelaeaceae family, and its presence serves as an important

chemotaxonomic marker [1] [2].

Plant Sources: It has been reported in Gnidia involucrata, Daphne feddei, Daphne gnidium, and Wikstroemia indica [1] [3]
[2].

Chemotaxonomic Significance: Research on Korean Daphne and Wikstroemia species shows that Yuankanin, along with
other flavonoids like luteolin 7-O-glucoside and genkwanin, can help clarify taxonomic boundaries. Its exclusive presence in

Wikstroemia genkwa distinguishes it from the closely related W. ganpi [4]. This makes flavonoid fingerprinting a valuable tool
for classifying morphologically ambiguous species [4].

Biosynthetic Pathway

The biosynthesis of Yuankanin in Daphne species involves a multi-step enzymatic process originating from the phenylpropanoid

pathway [1].
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Yuankanin Biosynthetic Pathway from Phenylalanine
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The pathway begins with the amino acid phenylalanine. Key steps include the formation of the central flavanone structure, its

conversion to the flavone genkwanin, and final glycosylation to produce Yuankanin [1].

Potential Bioactivities and Related Compounds

Yuankanin is part of a group of bioactive flavonoid glycosides.

Bioactivity Context: While detailed mechanistic studies on Yuankanin specifically are limited in the provided search

results, its aglycone (genkwanin) has demonstrated significant bioactivity. A 2025 study reported that genkwanin glycosides
from Phaleria nisidai exhibit anti-diabetic potential by improving insulin sensitivity and facilitating glucose uptake into adipose

tissue, with effects comparable to metformin in a mouse model [5]. The activity is linked to the upregulation of GLUT1 protein
expression in adipocytes via PKC-ERK1/2 signaling [5].

Co-occurring Metabolites: In its natural sources, Yuankanin is often found alongside other specialized metabolites. In
Gnidia involucrata, these include [1]:

Benzophenone glycosides
C-glycosyl flavones (e.g., vitexin, isovitexin)

Daphnane-type diterpenes
Lignans and coumarins (also found in Wikstroemia species [3])

Experimental Research Workflow

For researchers aiming to isolate and study Yuankanin from plant material, a typical bioactivity-guided fractionation workflow can

be employed, as exemplified in recent studies [5].
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Bioactivity-Guided Fractionation Workflow
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This workflow involves sequential extraction, fractionation guided by biological activity assays, chromatographic purification,

structural elucidation, and finally, detailed mechanistic studies [3] [5].

Research Applications and Notes
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Drug Discovery: Yuankanin and its aglycone, genkwanin, represent promising starting points for developing therapies for

Type 2 Diabetes mellitus, particularly in targeting insulin resistance [5].
Chemical Standardization: Yuankanin can serve as a marker compound for the standardization of herbal extracts from

Thymelaeaceae family plants, ensuring quality and consistency [4] [1].
Important Note: Yuankanin is intended for research use only and is not designed for human therapeutic or veterinary

applications [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic

procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness

of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our

Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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